Cas no 5118-84-3 (Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester)
5118-84-3 structure
Product Name:Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester
CAS No:5118-84-3
MF:C15H14N2O3
MW:270.283263683319
CID:363020
PubChem ID:15089664
Update Time:2025-04-19
Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester
- DTXSID20568031
- Methyl phenyl(phenylcarbamoyl)carbamate
- 5118-84-3
-
- Inchi: 1S/C15H14N2O3/c1-20-15(19)17(13-10-6-3-7-11-13)14(18)16-12-8-4-2-5-9-12/h2-11H,1H3,(H,16,18)
- InChI Key: IUMLSHICJHHNHD-UHFFFAOYSA-N
- SMILES: O(C)C(N(C(NC1C=CC=CC=1)=O)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 270.10052
- Monoisotopic Mass: 270.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.64
Carbamic acid, phenyl[(phenylamino)carbonyl]-, methyl ester Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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